Cas no 20188-85-6 (Ombuoside)

• Product Name: Ombuoside
• CAS No: 20188-85-6
• MF: C₂₉H₃₄O₁₆
• MW: 638.570670604706
• CID: 264903
• PubChem ID: 5464499
• Update Time: 2024-10-31

Ombuoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
• Ombuoside
• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-
• Ombuin-3beta-rutinoside
• 3-[[6-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-3',5-dihydroxy-4',7-dimethoxyflavone
• 3-[6-O-α-L-Rhamnopyranosyl-β-D-glucopyranosyloxy]-3',5-dihydroxy-4',7-dimethoxyflavone
• 4H-1-Benzopyran-4-one, 3-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• Gynostemma pentaphyllum,antimicrobial,Parkinson?s disease,Bacterial,inhibit,Ombuoside,bacteria,gram-negative,ros,Inhibitor,radical,antioxidant
• Rhamnazin 3-O-rutinoside
• CHEBI:168233
• E80728
• 4H-1-Benzopyran-4-one, 3-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• 5-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4-oxo-4H-1-benzopyran-3-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
• Rhamnazin 3-rutinoside
• 4H-1-Benzopyran-4-one, 3-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
• DTXSID50942249
• AKOS032948987
• 64527-08-8
• HY-N3138
• CS-0023343
• Ombuin-3-O-rutinoside; Ombuin-3-rutinoside
• AKOS040760607
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3-((2S,5S)-3,4,5-trihydroxy-6-(((2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
• MS-30899
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}methyl)oxan-2-yl]oxy}chromen-4-one
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3-[(2S,5S)-3,4,5-trihydroxy-6-[[(2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• 20188-85-6
• AC-34794

• Inchi： 1S/C29H34O16/c1-10-19(32)22(35)24(37)28(42-10)41-9-17-20(33)23(36)25(38)29(44-17)45-27-21(34)18-14(31)7-12(39-2)8-16(18)43-26(27)11-4-5-15(40-3)13(30)6-11/h4-8,10,17,19-20,22-25,28-33,35-38H,9H2,1-3H3/t10-,17+,19-,20+,22+,23-,24+,25+,28+,29-/m0/s1
• InChI Key： VVSFMIXQNYRGMG-BDAFLREQSA-N
• SMILES： C1(OC2=C(C(O)=CC(OC)=C2)C(=O)C=1O[C@H]1[C@H](O)[C@H]([C@H](O)[C@@H](CO[C@@H]2O[C@H]([C@H](O)[C@@H](O)[C@H]2O)C)O1)O)C1C=CC(OC)=C(O)C=1

Computed Properties

• Exact Mass: 638.184685
• Monoisotopic Mass: 638.184685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 244
• XLogP3: -0.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 946°Cat760mmHg
• Flash Point: 308°C
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 247.43000
• LogP: -1.08110
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• pka: 6.01±0.40(Predicted)

Ombuoside Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD146203)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone